2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile

• IUPAC Name: 2-[(2-methylcyclohexyl)amino]-5-nitrobenzonitrile
• InChI: InChI=1S/C14H17N3O2/c1-10-4-2-3-5-13(10)16-14-7-6-12(17(18)19)8-11(14)9-15/h6-8,10,13,16H,2-5H2,1H3
• InChI Key: NUUCZVYSLLICES-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC2=C(C=C(C=C2)[N+](=O)[O-])C#N
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile, also known as MCA-NB, is a chemical compound that belongs to the class of nitrobenzonitriles. This compound has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This inhibition can lead to various biochemical and physiological effects, which will be discussed in the following sections.
Biochemical and Physiological Effects:
2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile can inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the nervous system. This inhibition can lead to an increase in acetylcholine levels, which can have various effects on the body such as improving cognitive function and memory.
In vivo studies have shown that 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile can also affect various physiological processes such as blood pressure regulation and inflammation. 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile has been shown to inhibit the activity of certain receptors such as alpha-1 adrenergic receptors, which are involved in regulating blood pressure. This inhibition can lead to a decrease in blood pressure, making 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile a potential drug candidate for the treatment of hypertension. 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile has also been shown to exhibit anti-inflammatory effects by inhibiting the production of certain cytokines and chemokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile has several advantages for lab experiments, such as its ease of synthesis and availability. 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile is also a versatile reagent that can be used for the synthesis of various organic compounds. However, 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile has some limitations, such as its potential toxicity and the need for careful handling and disposal. Additionally, the mechanism of action of 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the research and development of 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile. One potential direction is the development of 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile-based drugs for the treatment of various diseases such as Alzheimer's disease and hypertension. Another direction is the synthesis of novel polymers and materials using 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile as a building block. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile involves the reaction of 2-methylcyclohexylamine with 5-nitro-2-chlorobenzonitrile in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile.

Scientific Research Applications

2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile has been shown to exhibit potent inhibitory activity against certain enzymes and receptors, making it a potential drug candidate for the treatment of various diseases. In material science, 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile has been used as a building block for the synthesis of novel polymers and materials with unique properties. In organic synthesis, 2-[(2-Methylcyclohexyl)amino]-5-nitrobenzonitrile has been used as a versatile reagent for the synthesis of various organic compounds.